![molecular formula C12H14O4 B1422900 4-(3-Ethoxy-3-oxopropyl)benzoic acid CAS No. 267888-21-1](/img/structure/B1422900.png)
4-(3-Ethoxy-3-oxopropyl)benzoic acid
Overview
Scientific Research Applications
Cardiotropic Effects
A study by Ivkin and Karpov (2022) focused on a derivative of 4-(3-Ethoxy-3-oxopropyl)benzoic acid, known as etmaben, which exhibits cardiotropic action. They conducted preclinical studies, including pharmacological effects, toxicity analysis (covering allergenicity, immunotoxicity, reproductive toxicity, mutagenicity), and pharmacokinetics. The results showed a pronounced cardiotropic effect and a positive safety profile, paving the way for phase I clinical trials.
Synthesis and Physical Properties
Yakovlev et al. (2014) developed a synthesis method for 4-(3-ethoxy-3-oxopropanamido) benzoic acid, proposed as a new pharmaceutical substance. They confirmed the identity and structure of this compound using various spectroscopic methods and developed techniques for quantitative determination in substances Yakovlev et al. (2014).
Crystal Structure Analysis
Raffo et al. (2014) examined the crystalline structure of several alkoxy-substituted benzoic acids, including derivatives similar to this compound. They studied the packing arrangements and intermolecular interactions in these compounds, contributing to understanding their structural properties in various applications Raffo et al. (2014).
Complexing Ability with Metals
Kudyakova et al. (2009) explored the synthesis of compounds similar to this compound, focusing on their ability to act as ligands for forming metal complexes. These compounds demonstrated potential as O,N,O-tridentate ligands capable of forming complexes with nickel(ii) and copper(ii) Kudyakova et al. (2009).
properties
IUPAC Name |
4-(3-ethoxy-3-oxopropyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-4,6-7H,2,5,8H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCOJERXUVJAMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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